2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 2-bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C7H7BrN4/c1-4-3-5(2)12-7(9-4)10-6(8)11-12/h3H,1-2H3
• InChI Key: RZBMEMUKZHCDIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)Br)C
• Molecular Formula: C7H7BrN4
• Molecular Weight: 227.06 g/mol
• CAS RN: 13223-38-6

Description

2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (2-Bromo-DMPT) is a heterocyclic compound found in nature, and is a derivative of the triazole ring system. It is a versatile molecule with a wide range of applications in many different fields, including medicinal chemistry, agrochemicals, and materials science.

Scientific Research Applications

2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, agrochemicals, and materials science. In organic synthesis, it has been used as a starting material for the synthesis of other heterocycles, such as 1,2,4-triazoles and 1,2,4-triazolines. In medicinal chemistry, it has been used as a key intermediate for the synthesis of bioactive compounds, such as antifungal agents, antiviral agents, and anti-inflammatory agents. In agrochemicals, it has been used as a starting material for the synthesis of insecticides, herbicides, and fungicides. In materials science, it has been used as a starting material for the synthesis of polymers and nanomaterials.

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazolo[1,5-a]pyridine derivatives, have been found to act as rorγt inverse agonists, phd-1, jak1, and jak2 inhibitors . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.

Mode of Action

Based on the known actions of similar compounds, it can be inferred that this compound may interact with its targets by binding to their active sites, thereby modulating their activity .

Biochemical Pathways

Given the potential targets of similar compounds, it can be speculated that this compound may influence pathways related to immune response, oxygen sensing, and signal transduction .

Result of Action

Based on the known actions of similar compounds, it can be inferred that this compound may modulate the activity of its targets, leading to changes in the associated biological processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .

Advantages and Limitations for Lab Experiments

2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine has several advantages for use in laboratory experiments. It is a relatively stable compound, and can be stored at room temperature for extended periods of time. It is also relatively inexpensive, and can be purchased from a variety of chemical suppliers. However, it is a hazardous compound, and should be handled with care. It is also a volatile compound, and should be stored in a sealed container.

Future Directions

There are a number of potential future directions for research on 2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine. For example, further studies could be conducted to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and infectious diseases. Additionally, further studies could be conducted to explore its potential as a starting material for the synthesis of novel heterocycles, polymers, and nanomaterials. Finally, further studies could be conducted to investigate its potential as an agricultural and industrial chemical.

Synthesis Methods

2-Bromo-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine can be synthesized through a variety of methods, including the bromination of 5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine (DMPT) with N-bromosuccinimide (NBS) in acetonitrile. This method yields a product with a purity of over 98%, which is suitable for use in further research.